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Compound of Interest

Compound Name: 8-Chloronaphthalen-1-amine

Cat. No.: B1355594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

scientific applications of 8-Chloronaphthalen-1-amine (CAS No. 59107-51-6), a key

intermediate in the synthesis of various functional molecules. This document is intended to

serve as a valuable resource for researchers, chemists, and professionals in the fields of

medicinal chemistry, materials science, and drug discovery.

Commercial Availability
8-Chloronaphthalen-1-amine is available from a range of chemical suppliers, catering to both

research and development as well as bulk manufacturing needs. The purity and available

quantities vary among suppliers, and pricing is subject to change. A summary of representative

commercial sources is provided in the table below. Researchers are advised to contact the

suppliers directly for the most current pricing and availability.
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Supplier Purity
Available
Quantities

Price (USD)

A2B Chem 95%
250mg, 1g, 5g, 10g,

25g, 250g

$6 (250mg), $10 (1g),

$21 (5g), $42 (10g),

$86 (25g), $792

(250g)

Chemable Not Specified 5g, 10g, 25g, 50g

$35 (5g), $53 (10g),

$105 (25g), $158

(50g)

Sigma-Aldrich

96% (from Ambeed,

Inc.), 98% (from

ChemScene LLC)

Varies
Pricing available upon

login/request

Biosynth Not Specified Inquire for details Inquire for details

BLD Pharm Not Specified Inquire for details Inquire for details

CHEMLYTE

SOLUTIONS CO.,LTD
Industrial Grade Inquire for details Inquire for details

Synchem 95% Synthesis on demand Inquire for details

Applications in Research and Drug Development
8-Chloronaphthalen-1-amine serves as a versatile building block in organic synthesis,

particularly for the construction of complex heterocyclic systems and functional dyes. Its

derivatives have shown promise in various applications, including as intermediates for bioactive

molecules and as fluorescent probes for biological imaging.

Synthesis of Bioactive Molecules
A significant application of 8-Chloronaphthalen-1-amine is in the synthesis of substituted

naphthalenes that can be further elaborated into compounds with potential therapeutic

properties. For instance, it is a key precursor for the synthesis of 1-bromo-8-chloronaphthalene,

an intermediate used in the preparation of quinazoline-based inhibitors of KRas G12C and

KRas G12D, which are implicated in various cancers.
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Fluorescent Probes and Materials Science
The naphthalenamine core of 8-Chloronaphthalen-1-amine is a well-known fluorophore.

Derivatives of this compound are utilized in the development of fluorescent probes for sensing

and imaging in biological systems. These probes can be designed to target specific cellular

components or to respond to changes in the local environment, such as pH or the presence of

specific ions.

Experimental Protocols
Synthesis of 1-bromo-8-chloronaphthalene
This protocol details a Sandmeyer-type reaction for the conversion of 8-Chloronaphthalen-1-
amine to 1-bromo-8-chloronaphthalene.[1]

Materials:

8-Chloronaphthalen-1-amine

p-Toluenesulfonic acid monohydrate (TsOH·H₂O)

Acetonitrile (MeCN)

Sodium nitrite (NaNO₂)

Copper(I) bromide (CuBr)

Saturated aqueous sodium sulfite (Na₂SO₃) solution

Ethyl acetate (EtOAc)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Petroleum ether
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Procedure:

To a solution of 8-chloronaphthalen-1-amine (57 g, 320 mmol, 1 eq) and TsOH·H₂O (219 g,

1.16 mol, 3.6 eq) in MeCN (1000 mL) at -5 °C, add a solution of NaNO₂ (39.8 g, 577 mmol,

1.8 eq) and CuBr (138 g, 963 mmol, 3 eq) in H₂O (120 mL).

Stir the reaction mixture at 25 °C for 12 hours.

Add saturated Na₂SO₃ solution (100 mL) to the reaction mixture and stir for 15 minutes.

Extract the mixture with ethyl acetate (3 x 1000 mL).

Wash the combined organic layers with brine (500 mL), dry over Na₂SO₄, filter, and

concentrate under reduced pressure.

Purify the residue by column chromatography (SiO₂, Petroleum ether) to yield 1-bromo-8-

chloronaphthalene as a white solid.

Visualized Workflows
The following diagrams illustrate key synthetic pathways and logical relationships involving 8-
Chloronaphthalen-1-amine.
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General Synthetic Workflow for 1-bromo-8-chloronaphthalene

8-Chloronaphthalen-1-amine

Diazotization
(NaNO₂, TsOH·H₂O, MeCN, -5°C)

Sandmeyer Reaction
(CuBr, 25°C)

Aqueous Workup
(Na₂SO₃, EtOAc Extraction)

Purification
(Column Chromatography)

1-bromo-8-chloronaphthalene

Click to download full resolution via product page

Caption: Synthetic pathway for 1-bromo-8-chloronaphthalene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1355594?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application of 8-Chloronaphthalen-1-amine Derivatives

8-Chloronaphthalen-1-amine

Key Intermediate
(e.g., 1-bromo-8-chloronaphthalene)

Fluorescent Probes
(for biological imaging)

Bioactive Molecules
(e.g., KRas Inhibitors)

Drug Discovery & Development

Materials Science

Click to download full resolution via product page

Caption: Role in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1355594#commercial-suppliers-of-8-
chloronaphthalen-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1355594#commercial-suppliers-of-8-chloronaphthalen-1-amine
https://www.benchchem.com/product/b1355594#commercial-suppliers-of-8-chloronaphthalen-1-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1355594?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

